Cas no 2006381-02-6 (2-ethyl-4,4,4-trifluorobutane-1-sulfonyl chloride)

• Product Name: 2-ethyl-4,4,4-trifluorobutane-1-sulfonyl chloride
• CAS No: 2006381-02-6
• MF: C₆H₁₀ClF₃O₂S
• MW: 238.655610561371
• CID: 4633419
• PubChem ID: 132427836
• Update Time: 2025-10-29

2-ethyl-4,4,4-trifluorobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,4,4-trifluorobutane-1-sulfonyl chloride

• Inchi： 1S/C6H10ClF3O2S/c1-2-5(3-6(8,9)10)4-13(7,11)12/h5H,2-4H2,1H3
• InChI Key： LBSHXYFERNUZIS-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(CC)CC(F)(F)F

Additional information on 2-ethyl-4,4,4-trifluorobutane-1-sulfonyl chloride

Introduction to 2-Ethyl-4,4,4-Trifluorobutane-1-Sulfonyl Chloride (CAS No: 2006381-02-6)

The compound 2-Ethyl-4,4,4-Trifluorobutane-1-Sulfonyl Chloride, identified by the CAS number 2006381-02-6, is a significant chemical entity with diverse applications in various industries. This compound is a sulfonyl chloride derivative, characterized by its unique structure and chemical properties. The molecule consists of a sulfonyl group attached to a trifluorobutane backbone with an ethyl substituent, making it highly reactive and versatile in chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl chlorides like 2-Ethyl-4,4,4-Trifluorobutane-1-Sulfonyl Chloride as key intermediates in the synthesis of advanced materials and pharmaceuticals. The trifluorobutane moiety imparts unique electronic and steric properties to the molecule, making it an ideal candidate for various transformations.

The synthesis of 2-Ethyl-4,4,4-Trifluorobutane-1-Sulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of fluorination techniques and selective sulfonation reactions.

In terms of applications, this compound has found significant use in the development of advanced polymers and surfactants due to its ability to form stable bonds under challenging conditions. Additionally, its role as a reagent in organic synthesis has been well-documented, particularly in the formation of sulfonamides and other sulfur-containing compounds.

Recent studies have also explored the potential of 2-Ethyl-4,4,4-Trifluorobutane-1-Sulfonyl Chloride in drug discovery programs. Its unique structure allows for the creation of bioisosteres and pharmacophore models that can enhance drug efficacy and reduce side effects.

The chemical stability and reactivity of this compound make it a valuable tool in both academic research and industrial applications. Its ability to undergo various transformations while maintaining structural integrity has positioned it as a critical component in modern chemical synthesis.

In conclusion, 2-Ethyl-4,4,4-Trifluorobutane-1-Sulfonyl Chloride (CAS No: 2006381-02-6) is a versatile and important chemical entity with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new uses and optimizations for this compound, ensuring its relevance in the ever-evolving field of chemistry.